3-({[2-(1,3-benzodioxol-5-yl)-1,3-thiazol-4-yl]methyl}thio)-5-[(2-chloro-5-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-4-[[5-[(2-chloro-5-methylphenoxy)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanylmethyl]-1,3-thiazole
• InChI: InChI=1S/C22H19ClN4O3S2/c1-13-3-5-16(23)18(7-13)28-9-20-25-26-22(27(20)2)32-11-15-10-31-21(24-15)14-4-6-17-19(8-14)30-12-29-17/h3-8,10H,9,11-12H2,1-2H3
• InChI Key: DVOSAFVYKJDIGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)OCC2=NN=C(N2C)SCC3=CSC(=N3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H19ClN4O3S2
• Molecular Weight: 487.0 g/mol

Description

3-({[2-(1,3-benzodioxol-5-yl)-1,3-thiazol-4-yl]methyl}thio)-5-[(2-chloro-5-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C22H19ClN4O3S2 and its molecular weight is 487.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 486.0587105 g/mol and the complexity rating of the compound is 626. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Angiotensin II Antagonists

One application is in the development of nonpeptide angiotensin II antagonists derived from 4H-1,2,4-triazoles and related compounds. These molecules have been synthesized and evaluated for their potential to block the angiotensin II pressor response, indicating a possible role in hypertension management (W. Ashton et al., 1993).

Anticancer Activity

Several studies have focused on the synthesis and evaluation of 4-thiazolidinones containing benzothiazole moiety for anticancer activity. Some compounds showed promising results against leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancer cell lines (D. Havrylyuk et al., 2010).

Antimicrobial and Antifungal Activities

Compounds derived from 1,2,4-triazole have been synthesized and tested for their antimicrobial and antifungal activities. Notably, some derivatives exhibited potent antimicrobial properties against various Candida species and pathogenic bacteria, suggesting their potential as antimicrobial agents (M. Altıntop et al., 2011).

Anti-inflammatory and Analgesic Activity

Research into 2-[4-(substituted benzylideneamino)-5-(substituted phenoxymethyl)-4H-1,2,4-triazol-3-yl thio] acetic acid derivatives has demonstrated significant anti-inflammatory and analgesic activities, which could lead to the development of new non-steroidal anti-inflammatory drugs (NSAIDs) (R. Hunashal et al., 2014).